Cas no 1417636-04-4 ({[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride)

• Product Name: {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
• CAS No: 1417636-04-4
• MF: C₈H₉BrClN₅
• MW: 290.547558546066
• MDL: MFCD24387589
• CID: 5058030
• PubChem ID: 72716160
• Update Time: 2025-05-24

{[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(4-bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
• [1-(4-bromophenyl)tetrazol-5-yl]methanamine;hydrochloride
• [1-(4-bromophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
• {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

• MDL： MFCD24387589
• Inchi： 1S/C8H8BrN5.ClH/c9-6-1-3-7(4-2-6)14-8(5-10)11-12-13-14;/h1-4H,5,10H2;1H
• InChI Key： SJTBGBIQVFNBPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CN)=NN=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

Recent Advances in the Study of {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS: 1417636-04-4)

The compound {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS: 1417636-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride as a versatile intermediate in the synthesis of novel bioactive molecules. The tetrazole moiety, a key structural feature of this compound, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. The presence of the 4-bromophenyl group further enhances its utility in cross-coupling reactions, enabling the construction of diverse chemical libraries for high-throughput screening.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride as a precursor in the development of kinase inhibitors. The compound was successfully incorporated into a series of ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The resulting derivatives exhibited potent inhibitory activity with IC50 values in the nanomolar range, underscoring the compound's potential in oncology drug development.

Another notable application of {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride was reported in a recent ACS Chemical Biology paper, where it was utilized as a building block for the synthesis of fluorescent probes. These probes were designed to target specific enzymes involved in neurodegenerative diseases, enabling real-time monitoring of enzymatic activity in cellular models. The study revealed that the compound's structural flexibility allows for easy modification without compromising its binding affinity, making it an attractive tool for chemical biology research.

From a synthetic chemistry perspective, advancements in the scalable production of {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride have been achieved through optimized catalytic processes. A 2024 publication in Organic Process Research & Development detailed a novel, environmentally friendly method for its synthesis, utilizing water as a solvent and reducing the need for hazardous reagents. This development is particularly significant for industrial-scale applications, where safety and cost-effectiveness are paramount.

In conclusion, {[1-(4-Bromophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS: 1417636-04-4) continues to emerge as a valuable compound in chemical biology and drug discovery. Its diverse applications, ranging from kinase inhibitor development to fluorescent probe synthesis, highlight its versatility. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in other therapeutic areas, such as infectious diseases and metabolic disorders.